Cas no 1245204-72-1 (2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one)

• Product Name: 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one
• CAS No: 1245204-72-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1070054
• PubChem ID: 66521703
• Update Time: 2025-10-28

2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethylphenyl)-1,2-dihydropyrazol-3-one
• FT-0684677
• RP07380
• Y7303
• 1245204-72-1
• 2-(2,4-Dimethylphenyl)-1,2-dihydro-3H-pyrazol-3-one
• 1379042-31-5
• SCHEMBL11160594
• AKOS015949323
• W-205195
• 2-(2,4-dimethylphenyl)-1H-pyrazol-3-one
• DTXSID70735074
• CS-W001359
• J-505481
• 2-(2,4-Dimethylphenyl)-1H-pyrazol-3(2H)-one
• s11264
• 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one

• Inchi： 1S/C11H12N2O/c1-8-3-4-10(9(2)7-8)13-11(14)5-6-12-13/h3-7,12H,1-2H3
• InChI Key： FRECUEFPAZJZBC-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one

Introduction to 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one (CAS No. 1245204-72-1)

2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one, identified by the chemical identifier CAS No. 1245204-72-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the pyrazolone class, a family of molecules known for their diverse biological activities and utility in medicinal chemistry. The structural framework of 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one incorporates a pyrazolone core substituted with two methyl groups at the 2- and 4-positions of the aromatic ring, enhancing its electronic properties and potential intermolecular interactions.

The synthesis of 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one typically involves multi-step organic transformations, often starting from readily available aromatic precursors. The introduction of the pyrazolone ring is achieved through cyclization reactions, which are carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and condensation reactions under controlled conditions, are employed to construct the desired molecular architecture. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of precision in organic chemistry for achieving biologically relevant derivatives.

Recent research in the field of heterocyclic chemistry has demonstrated the profound impact of substituents on the pharmacological profile of pyrazolone derivatives. The presence of the dimethylphenyl group in 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one imparts unique electronic and steric properties that can modulate its interactions with biological targets. This has led to investigations into its potential as an intermediate in drug discovery programs targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

In particular, studies have explored the pharmacokinetic behavior and binding affinity of 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one towards enzymes and receptors implicated in human health and disease. Computational modeling techniques have been instrumental in predicting how structural modifications might influence its biological activity. These computational approaches complement experimental efforts by providing insights into molecular recognition processes at an atomic level.

The pyrazolone scaffold is well-documented for its role as a bioisostere in medicinal chemistry, often serving as a structural mimic for more complex heterocycles while maintaining similar pharmacological properties. The versatility of 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one lies in its ability to serve as a versatile building block for more complex molecules. By modifying functional groups or introducing additional rings, chemists can generate libraries of derivatives with tailored biological activities.

Current research trends indicate that compounds like 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one are being scrutinized for their potential in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of pyrazolone derivatives to cross the blood-brain barrier and interact with central nervous system targets makes them particularly attractive candidates for these conditions. Additionally, their anti-inflammatory properties have been explored in preclinical models, suggesting their utility in managing chronic inflammatory diseases.

The synthesis and characterization of CAS No. 1245204-72-1 have also contributed to advancements in analytical chemistry techniques. High-resolution spectroscopy methods such as NMR spectroscopy (nuclear magnetic resonance) and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its identity. These analytical tools are essential for ensuring the purity and consistency of pharmaceutical-grade materials.

Industrial applications of 2-(2,4-Dimethylphenyl)-2,3-dihydropyrazol-3-one extend beyond academic research into drug discovery pipelines. Its role as an intermediate in fine chemical synthesis underscores its economic value in producing high-value compounds used across multiple industries. The compound's stability under various storage conditions further enhances its practicality as a commercial product.

The future direction of research on CAS No 1245204-72-1 is likely to focus on expanding its chemical space through innovative synthetic methodologies. Techniques such as flow chemistry and photoredox catalysis are being explored to streamline production processes while maintaining high yields. Furthermore, interdisciplinary collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into therapeutic applications.

In conclusion,(CAS No 1245204-72-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis reflects the sophistication of modern organic chemistry techniques while offering opportunities for further innovation in drug discovery. As research continues to uncover new therapeutic applications for pyrazolone derivatives,(CAS No 1245204-72-1) is poised to play an integral role in addressing some of today's most pressing medical challenges.